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Compound of Interest

Compound Name: 1,3,9-Trimethyluric acid

Cat. No.: B055767 Get Quote

Technical Support Center: 1,3,9-Trimethyluric
Acid Experiments
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with 1,3,9-
Trimethyluric acid. The information is presented in a question-and-answer format to directly

address specific issues that may be encountered during experimentation.

I. Frequently Asked Questions (FAQs)
Q1: What is 1,3,9-Trimethyluric acid?

A1: 1,3,9-Trimethyluric acid is a trimethylated derivative of uric acid, belonging to the class of

organic compounds known as xanthines.[1] It is a purine derivative with a ketone group at

carbons 2 and 6 of the purine moiety.[1] It has been identified as a component in certain foods

like coffee.[1] In research, it has shown potential in vitro cytotoxic activity against various

cancer cell lines and exhibits anti-inflammatory effects.[2]

Q2: What are the basic physicochemical properties of 1,3,9-Trimethyluric acid?

A2: Key physicochemical properties are summarized in the table below.
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Property Value Source

CAS Number 7464-93-9 BiaCrick

Molecular Formula C₈H₁₀N₄O₃ BiaCrick

Molecular Weight 210.19 g/mol BiaCrick

Appearance Powder BiaCrick

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone.

BiaCrick

Q3: How should 1,3,9-Trimethyluric acid be stored?

A3: For long-term storage, it is recommended to keep 1,3,9-Trimethyluric acid desiccated at

-20°C.[2] Stock solutions can also be stored at -20°C for several months.[2] To ensure stability,

it is advisable to prepare and use solutions on the same day.[2]

II. Troubleshooting Guides
This section provides solutions to common problems encountered during experiments with

1,3,9-Trimethyluric acid, covering solubility, analytical characterization, and cell-based

assays.

A. Solubility and Solution Preparation
Q4: I am having trouble dissolving 1,3,9-Trimethyluric acid. What can I do?

A4: Low aqueous solubility is a common issue with many purine analogs. Here are some steps

to improve solubility:

Solvent Selection: 1,3,9-Trimethyluric acid is reported to be soluble in organic solvents like

DMSO, chloroform, dichloromethane, ethyl acetate, and acetone.[2] For cell-based assays,

DMSO is a common choice.

Warming and Sonication: Gently warming the solution to 37°C and using an ultrasonic bath

can aid in dissolution.[2]
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pH Adjustment: The solubility of uric acid and its derivatives can be pH-dependent. For

aqueous solutions, adjusting the pH may improve solubility. However, be mindful of the

stability of the compound at different pH values.

Fresh Preparation: It is recommended to prepare solutions fresh for each experiment to

avoid potential precipitation or degradation over time.[2]
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Start: Solubility Issue

Try alternative organic solvents (DMSO, Dichloromethane)

Warm to 37°C and sonicate

If still insoluble

Compound Dissolved

If successfulAdjust pH of aqueous buffer

If still insoluble in aqueous buffer

If successful

Prepare fresh solution

If precipitation occurs on standing

If successful Consult literature for specific solvent systems

If still insoluble

If successful

[M+H]⁺
m/z = 211.08

[M+H - CH₃]⁺ Imidazole Ring Cleavage Products Pyrimidine Ring Fragmentation
(Loss of CO, NCO)
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Seed cells in 96-well plate

Allow cells to adhere overnight

Treat cells with 1,3,9-Trimethyluric acid

Incubate for desired time

Add MTT reagent

Incubate for 2-4 hours

Solubilize formazan crystals

Read absorbance at 570 nm

Analyze data and determine IC50
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1,3,9-Trimethyluric Acid
(Purine Analog)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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